Cas no 1781093-96-6 ({5-fluoroimidazo1,2-apyridin-2-yl}methanamine)

{5-Fluoroimidazo[1,2-a]pyridin-2-yl}methanamine is a fluorinated heterocyclic amine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its imidazopyridine core, combined with a reactive primary amine group, offers versatility as a building block for the synthesis of biologically active compounds. The fluorine substitution at the 5-position enhances metabolic stability and may influence binding affinity in target interactions. This compound is particularly valuable in the development of small-molecule inhibitors, receptor modulators, or probes for biochemical studies. Its well-defined structure and functional group compatibility make it suitable for further derivatization, enabling exploration of structure-activity relationships in drug discovery pipelines.
{5-fluoroimidazo1,2-apyridin-2-yl}methanamine structure
1781093-96-6 structure
Product Name:{5-fluoroimidazo1,2-apyridin-2-yl}methanamine
CAS No:1781093-96-6
MF:C8H8FN3
MW:165.167624473572
CID:5900143
PubChem ID:105432597
Update Time:2025-06-08

{5-fluoroimidazo1,2-apyridin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-fluoroimidazo[1,2-a]pyridin-2-yl)methanamine(WXC06782)
    • (5-fluoroimidazo[1,2-a]pyridin-2-yl)methanamine
    • Imidazo[1,2-a]pyridine-2-methanamine, 5-fluoro-
    • {5-fluoroimidazo1,2-apyridin-2-yl}methanamine
    • {5-fluoroimidazo[1,2-a]pyridin-2-yl}methanamine
    • Imidazo[1,2-a]pyridine-2-methanamine,5-fluoro-
    • EN300-1442129
    • 1781093-96-6
    • W13612
    • Inchi: 1S/C8H8FN3/c9-7-2-1-3-8-11-6(4-10)5-12(7)8/h1-3,5H,4,10H2
    • InChI Key: PBVZNGCTCGQWOZ-UHFFFAOYSA-N
    • SMILES: C12=NC(CN)=CN1C(F)=CC=C2

Computed Properties

  • Exact Mass: 165.07022543g/mol
  • Monoisotopic Mass: 165.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • pka: 7.74±0.29(Predicted)

{5-fluoroimidazo1,2-apyridin-2-yl}methanamine Pricemore >>

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